Cas no 62869-70-9 (4-Quinolinol, 2-pentyl-)

• Product Name: 4-Quinolinol, 2-pentyl-
• CAS No: 62869-70-9
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 429678
• PubChem ID: 594528
• Update Time: 2025-04-19

4-Quinolinol, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol, 2-pentyl-
• 2-pentyl-1H-quinolin-4-one
• 2-Pentyl-4(1H)-quinolone
• 2-PENTYLQUINOLIN-4-OL
• DTXSID40344112
• IASGNHXZHCRCBY-UHFFFAOYSA-N
• SCHEMBL2821600
• EN300-7461793
• Z1509149676
• 62869-70-9
• Pseudane V
• 109072-26-6
• 2-n-pentyl-4-quinolinol
• 2-Pentyl-4(1H)-quinolinone #
• AKOS000277970
• IASGNHXZHCRCBY-UHFFFAOYSA-
• InChI=1/C14H17NO/c1-2-3-4-7-11-10-14(16)12-8-5-6-9-13(12)15-11/h5-6,8-10H,2-4,7H2,1H3,(H,15,16)
• 2-pentyl-1,4-dihydroquinolin-4-one
• AKOS040763848

• Inchi： 1S/C14H17NO/c1-2-3-4-7-11-10-14(16)12-8-5-6-9-13(12)15-11/h5-6,8-10H,2-4,7H2,1H3,(H,15,16)
• InChI Key： IASGNHXZHCRCBY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(=C1)CCCCC

Computed Properties

• Exact Mass: 215.13111
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones